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Compound of Interest

Compound Name: N-Methyl-m-toluidine

Cat. No.: B1666196 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Methyl-m-toluidine, with the CAS number 696-44-6, is a secondary aromatic amine that

serves as a crucial intermediate in various chemical syntheses.[1][2][3] This guide provides an

in-depth overview of its chemical and physical properties, synthesis methodologies, key

applications, and safety considerations.

Chemical and Physical Properties
N-Methyl-m-toluidine is a colorless to pale yellow liquid with a characteristic aromatic odor.[4]

Its core structure consists of a benzene ring substituted with a methyl group and a methylamino

group at positions 3 and 1, respectively. This substitution pattern significantly influences its

chemical reactivity and physical properties.

Table 1: Physical and Chemical Properties of N-Methyl-m-toluidine
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Property Value

CAS Number 696-44-6[3][5][6]

Molecular Formula C₈H₁₁N[6]

Molecular Weight 121.18 g/mol [3][5][6]

Appearance Colorless to pale yellow liquid[4]

Boiling Point 204-206 °C at 5 mmHg[3][5]

Density 0.957 g/mL at 25 °C[3][5]

Refractive Index (n20/D) 1.5560[3][5]

Flash Point 90 °C (194 °F)[3][5]

Solubility
Insoluble in water; soluble in organic solvents

and DMSO.[1][4]

Synthesis of N-Methyl-m-toluidine
The primary methods for synthesizing N-Methyl-m-toluidine involve the methylation of m-

toluidine or the reduction of m-nitrotoluene followed by methylation.

Synthesis Pathway from m-Toluidine
Synthesis of N-Methyl-m-toluidine from m-Toluidine.

Synthesis Pathway from m-Nitrotoluene
Two-step synthesis of N-Methyl-m-toluidine from m-Nitrotoluene.

Experimental Protocols
Methylation of m-Toluidine
This is the most direct route for the synthesis of N-Methyl-m-toluidine.[4]

Reactants: m-Toluidine, Methylating agent (e.g., dimethyl sulfate or methyl iodide), and a

base (e.g., sodium hydroxide).

Procedure (General):
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Dissolve m-toluidine in a suitable solvent.

Add the base to the solution.

Slowly add the methylating agent while maintaining the reaction temperature.

After the addition is complete, continue stirring for a specified period to ensure the reaction

goes to completion.

Quench the reaction and perform an aqueous workup to remove salts and unreacted

base.

Extract the product with an organic solvent.

Dry the organic layer and remove the solvent under reduced pressure.

Purify the crude product by distillation.

Reductive Amination of m-Toluidine with Formaldehyde
A variation of the methylation process involves the reaction of m-toluidine with formaldehyde to

form an imine intermediate, which is then reduced.

Reactants: m-Toluidine, Formaldehyde, Reducing agent (e.g., sodium borohydride or

catalytic hydrogenation).

Procedure (General):

Condense m-toluidine with formaldehyde to form the corresponding imine.[1]

The resulting imine is then reduced in situ or in a separate step using a suitable reducing

agent to yield N-Methyl-m-toluidine.[1]

Applications
N-Methyl-m-toluidine is a versatile intermediate with applications in several industrial sectors.

Table 2: Applications of N-Methyl-m-toluidine
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Application Area Description

Dye Production
Serves as a key precursor in the synthesis of

various dyes and pigments.[4]

Pharmaceuticals
Utilized as an intermediate in the synthesis of

active pharmaceutical ingredients (APIs).[4]

Resins and Adhesives
Incorporated into the formulation of certain types

of resins and adhesives.[4]

Role in Dye Synthesis Workflow
General workflow for the use of N-Methyl-m-toluidine in azo dye synthesis.

Safety and Handling
N-Methyl-m-toluidine is classified as toxic if swallowed, in contact with skin, or if inhaled.[7] It

may also cause damage to organs through prolonged or repeated exposure and is harmful to

aquatic life with long-lasting effects.[7]

Table 3: GHS Hazard Information

Hazard Class Category

Acute Toxicity, Oral Category 3

Acute Toxicity, Dermal Category 3

Acute Toxicity, Inhalation Category 3

Specific Target Organ Toxicity (Repeated

Exposure)
Category 2

Hazardous to the Aquatic Environment, Long-

Term Hazard
Category 3

Source: Sigma-Aldrich[3]

Personal Protective Equipment (PPE):
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Eye/Face Protection: Safety glasses with side-shields or chemical goggles.

Skin Protection: Chemical-resistant gloves and protective clothing.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for

organic vapors.

Always handle N-Methyl-m-toluidine in a well-ventilated area, preferably in a chemical fume

hood.

Conclusion
N-Methyl-m-toluidine is a valuable chemical intermediate with well-defined properties and

established synthesis routes. Its primary applications lie in the production of dyes,

pharmaceuticals, and polymers. Due to its toxicity, strict adherence to safety protocols is

essential when handling this compound. This guide provides a foundational understanding for

researchers and professionals working with N-Methyl-m-toluidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-Methyl-m-toluidine: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666196#n-methyl-m-toluidine-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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